Cas no 2301245-49-6 (2-Methoxy-2-(oxan-4-yl)ethane-1-sulfonamide)

• Product Name: 2-Methoxy-2-(oxan-4-yl)ethane-1-sulfonamide
• CAS No: 2301245-49-6
• MF: C₈H₁₇NO₄S
• MW: 223.289881467819
• CID: 6386448
• PubChem ID: 165895045
• Update Time: 2025-09-27

2-Methoxy-2-(oxan-4-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2301245-49-6
• 2-methoxy-2-(oxan-4-yl)ethane-1-sulfonamide
• EN300-3956726
• 2-Methoxy-2-(oxan-4-yl)ethane-1-sulfonamide

• Inchi： 1S/C8H17NO4S/c1-12-8(6-14(9,10)11)7-2-4-13-5-3-7/h7-8H,2-6H2,1H3,(H2,9,10,11)
• InChI Key： CARWWRGXBLEWKR-UHFFFAOYSA-N
• SMILES： S(CC(C1CCOCC1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 223.08782920g/mol
• Monoisotopic Mass: 223.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 87Ų

Additional information on 2-Methoxy-2-(oxan-4-yl)ethane-1-sulfonamide

Introduction to 2-Methoxy-2-(oxan-4-yl)ethane-1-sulfonamide (CAS No. 2301245-49-6)

2-Methoxy-2-(oxan-4-yl)ethane-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2301245-49-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of a methoxy group and an oxan ring (a five-membered oxygen-containing heterocycle), contribute to its unique chemical properties and biological interactions.

The sulfonamide functional group, characterized by the -SO₂NH₂ moiety, is renowned for its role as an important pharmacophore in drug design. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and diuretic properties. The introduction of the methoxy group at the second carbon of the ethane backbone and the oxan ring at the fourth position introduces additional layers of complexity to the molecule, influencing its solubility, metabolic stability, and target specificity.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological profiles. The compound 2-Methoxy-2-(oxan-4-yl)ethane-1-sulfonamide has emerged as a promising candidate in this domain due to its structural novelty and preliminary biological activity. Its unique scaffold suggests potential applications in modulating various biological pathways, making it an attractive subject for further investigation.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The oxan ring, a cyclic ether moiety, is known to enhance binding affinity and selectivity towards certain biological targets. This feature is particularly relevant in the development of drugs targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases. Additionally, the methoxy group can serve as a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific therapeutic applications.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery. For instance, modifications in the sulfonamide core have led to the development of potent inhibitors against bacterial enzymes such as dihydropteroate synthase (DHPS), which is crucial for bacterial folate metabolism. The structural motif present in 2-Methoxy-2-(oxan-4-yl)ethane-1-sulfonamide shares similarities with these known bioactive scaffolds, suggesting that it may exhibit comparable or even superior biological activity.

The synthesis of 2-Methoxy-2-(oxan-4-yl)ethane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the oxan ring necessitates careful selection of protecting groups and coupling strategies to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency, which bodes well for future drug development efforts.

Beyond its potential therapeutic applications, 2-Methoxy-2-(oxan-4-yl)ethane-1-sulfonamide also serves as a valuable tool for mechanistic studies in medicinal chemistry. By understanding how this compound interacts with biological targets at the molecular level, researchers can gain insights into broader chemical principles that govern drug-receptor interactions. Such knowledge is instrumental in designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are often challenging to modulate with traditional drug classes. Sulfonamides are particularly well-suited for this purpose due to their ability to mimic carboxylic acid residues and form hydrogen bonds with protein surfaces. The structural features of 2-Methoxy-2-(oxan-4-yl)ethane-1-sulfonamide make it a candidate for designing PPI modulators, which could have implications in treating diseases such as cancer and neurodegenerative disorders.

In conclusion, 2-Methoxy-2-(oxan-4-yl)ethane-1-sulfonamide (CAS No. 2301245-49-6) represents a significant advancement in sulfonamide chemistry with potential applications across multiple therapeutic areas. Its unique structural composition positions it as a promising lead compound for further pharmacological exploration. As research continues to uncover new biological targets and synthetic strategies, compounds like this one are poised to play a pivotal role in shaping the future of medicinal chemistry.